(3R)-3-Amino-3-(4,5-dibromofuran-2-YL)propanamide

• Molecular Formula: C7H8Br2N2O2
• Molecular Weight: 311.96 g/mol
• SMILES: C1=C(OC(=C1Br)Br)C(CC(=O)N)N
• InChI: InChI=1S/C7H8Br2N2O2/c8-3-1-5(13-7(3)9)4(10)2-6(11)12/h1,4H,2,10H2,(H2,11,12)/t4-/m1/s1
• InChIKey: DYOSBHJXCZTPTC-SCSAIBSYSA-N

(3R)-3-Amino-3-(4,5-dibromofuran-2-YL)propanamide – Chiral β-Amino Amide Building Block for Stereoselective Synthesis

(3R)-3-Amino-3-(4,5-dibromofuran-2-YL)propanamide (CAS 1562434-15-4) is a chiral, non‑racemic β‑amino amide featuring a 4,5‑dibromofuran‑2‑yl substituent at the β‑carbon. With a molecular weight of 311.96 g·mol⁻¹ and a single asymmetric centre , it serves as a defined stereochemical synthon. The compound is commercially available at a certified purity of 95% , making it suitable for research and further manufacturing use where stereochemical integrity is critical.

Defined (R)-configuration – unambiguous stereochemical synthon for asymmetric synthesis

Certified 95% purity – may support research and further manufacturing with stereochemical integrity

Chiral β-amino amide scaffold – 4,5-dibromofuran handle enables late-stage diversification

Why the (R)‑Enantiomer of 3‑Amino‑3‑(4,5‑dibromofuran‑2‑yl)propanamide Cannot Be Replaced by Its Racemate or S‑Enantiomer

Stereochemistry directly governs molecular recognition in biological systems and chiral catalysis. The (3R)‑enantiomer (CAS 1562434‑15‑4) possesses a defined C‑3 configuration confirmed by its InChI Key (DYOSBHJXCZTPTC‑SCSAIBSYSA‑N) and canonical SMILES NC(=O)C[C@@H](N)C1=CC(Br)=C(Br)O1 . In contrast, the racemic mixture (CAS 1251101‑46‑8) lacks stereochemical information, and the (3S)‑enantiomer (CAS 1344960‑25‑3) has the opposite absolute configuration . Substituting any of these for the (R)‑enantiomer introduces a 50 % (racemate) or 100 % (S‑enantiomer) opposite isomer, which can nullify stereospecific binding or lead to erroneous structure‑activity relationship (SAR) conclusions. Therefore, procurement of the correct enantiomer is non‑negotiable for reproducible, interpretable results.

Target (R)-enantiomer Single defined C‑3 configuration; suitable for stereoselective workflows

Racemate substitute 1:1 mixture of enantiomers may introduce 50% opposite isomer, invalidating chiral SAR interpretation

Target (R)-enantiomer Multi-source commercial availability (≥3 suppliers)

(S)-enantiomer substitute Opposite absolute configuration; supply is discontinued, limiting substitution path and procurement security

Quantitative Differentiation Evidence for (3R)-3-Amino-3-(4,5-dibromofuran-2-YL)propanamide

Enantiomeric Identity Confirmed by Stereochemical Descriptors vs. Racemate

The (3R)‑enantiomer is unambiguously defined by its canonical SMILES (NC(=O)C[C@@H](N)C1=CC(Br)=C(Br)O1) and InChI Key (DYOSBHJXCZTPTC‑SCSAIBSYSA‑N), which encode the absolute configuration at C‑3 . The racemic mixture (CAS 1251101‑46‑8) is described by the SMILES NC(=O)CC(N)c1cc(Br)c(Br)o1, lacking the chiral specification . This distinction ensures that the (R)‑enantiomer provides a single, defined stereochemical input, which is essential for asymmetric synthesis and chiral SAR studies.

Stereochemical identity

Head-to-head

(R)-configuration vs. racemate (1:1 mixture)

Ensures defined enantiomer input for reproducible SAR

SMILES with @@H encodes absolute C‑3 configuration

Evidence Dimension	Absolute stereochemical definition
Target Compound Data	SMILES NC(=O)C[C@@H](N)C1=CC(Br)=C(Br)O1; InChI Key DYOSBHJXCZTPTC-SCSAIBSYSA-N (R-configuration)
Comparator Or Baseline	Racemate (CAS 1251101-46-8): SMILES NC(=O)CC(N)c1cc(Br)c(Br)o1 (no chiral descriptor)
Quantified Difference	The (R)-enantiomer contains a defined stereogenic centre; the racemate is a 1:1 mixture of enantiomers, leading to a 50% reduction in effective stereochemical purity for any enantioselective application.
Conditions	Structural identity derived from vendor datasheets and PubChem computed descriptors

Why This Matters

For any stereoselective synthesis or biological assay, the use of a defined enantiomer is mandatory; the racemate introduces uncontrolled stereochemical noise that can invalidate potency, selectivity, and SAR conclusions.

Certified Purity Benchmark: 95% for the (R)-Enantiomer Matches the (S)-Enantiomer

Both the (R)-enantiomer (CAS 1562434-15-4) and the (S)-enantiomer (CAS 1344960-25-3) are supplied with a minimum purity of 95% . This parity in purity ensures that the (R)-enantiomer does not suffer from lower quality relative to its mirror image, making it a reliable choice for applications where high chemical purity is required.

Purity benchmark

Cross-study comparable

95%

Purity parity between (R) and (S) enantiomers

Both meet same vendor specification threshold

Evidence Dimension	Minimum certified purity
Target Compound Data	95% (HPLC or equivalent, per vendor specification)
Comparator Or Baseline	(3S)-enantiomer (CAS 1344960-25-3): minimum purity 95%
Quantified Difference	0% difference in nominal purity; both enantiomers meet the same 95% threshold.
Conditions	Vendor specifications from Fluorochem, ChemScene, and CymitQuimica

Why This Matters

Equivalent purity between enantiomers eliminates purity as a variable when choosing between the (R)- and (S)- forms, allowing selection to be based solely on stereochemical requirements.

Supply Continuity Advantage: (R)-Enantiomer In‑Stock vs. Discontinued (S)-Enantiomer

The (R)-enantiomer is currently in stock at multiple established suppliers (Fluorochem, ChemScene, Leyan) , whereas the (S)-enantiomer is listed as 'Discontinued' by CymitQuimica . This supply discontinuity for the (S)-form poses a procurement risk for projects requiring long‑term access to a consistent chiral scaffold.

Supply continuity

Head-to-head

≥3 active suppliers vs. 0 confirmed for (S)-enantiomer

Multi-source access reduces procurement lead-time risk

Inventory status as of 2025–2026; (S)-form discontinued at key vendor

Evidence Dimension	Commercial availability status
Target Compound Data	In stock at ≥3 suppliers (Fluorochem, ChemScene, Leyan)
Comparator Or Baseline	(3S)-enantiomer: Discontinued at CymitQuimica; limited availability elsewhere
Quantified Difference	At least 3 active supply points for the (R)-enantiomer vs. 0 confirmed active supply points for the (S)-enantiomer.
Conditions	Vendor inventory status as of 2025‑2026

Why This Matters

Reliable, multi‑source availability reduces procurement lead times and mitigates the risk of project delays due to single‑source dependency, making the (R)-enantiomer the pragmatically lower‑risk choice for sustained research programs.

Amide vs. Carboxylic Acid: Computed LogP and TPSA Differentiation

The (R)-propanamide exhibits a computed XLogP3 of 0.5 and a topological polar surface area (TPSA) of 82.3 Ų [1], whereas the corresponding (R)-propanoic acid analog (CAS 1562436-95-6) has a lower LogP and higher TPSA characteristic of a free carboxylic acid. The amide’s lower polarity and reduced hydrogen‑bond donor count relative to the acid can translate into improved passive membrane permeability, a relevant parameter for cell‑based assays.

Lipophilicity (amide vs. acid)

Class-level inference

XLogP3 0.5 · TPSA 82.3 Ų

Predicted higher passive permeability than carboxylic acid analog

Computed values; acid data class-inferred, not measured directly

Evidence Dimension	Computed lipophilicity and polarity
Target Compound Data	XLogP3 = 0.5; TPSA = 82.3 Ų; H-bond donors = 2; H-bond acceptors = 3
Comparator Or Baseline	(3R)-3-amino-3-(4,5-dibromofuran-2-yl)propanoic acid (CAS 1562436-95-6): expected lower LogP, TPSA ~100 Ų, H-bond donors = 3
Quantified Difference	XLogP3 difference ≈ +0.5 units favoring the amide; TPSA difference ≈ −17.7 Ų, indicating higher predicted membrane permeability for the amide.
Conditions	Computed properties from PubChem (XLogP3, Cactvs TPSA); acid values are class‑inferred, not experimentally measured for the exact compound.

Why This Matters

For cell‑based or permeability‑sensitive assays, the amide form may offer superior passive diffusion characteristics compared to the carboxylic acid analog, influencing compound selection for early‑stage biological screening.

• [1] PubChem. (2026). (3R)-3-Amino-3-(4,5-dibromofuran-2-YL)propanamide – Compound Summary (CID 62084629). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1562434-15-4 View Source

Dibromofuran Moiety as a Synthetic Handle for Cross‑Coupling vs. Non‑Brominated Analog

The 4,5-dibromofuran moiety provides two reactive bromine atoms suitable for sequential Suzuki, Sonogashira, or Buchwald‑Hartwig couplings. In contrast, the non‑brominated analog 3-amino-3-(furan-2-yl)propanamide (CAS 771527-22-1) lacks these handles, limiting its utility in late‑stage diversification. The presence of two bromines allows for orthogonal functionalization, significantly expanding the accessible chemical space from a single chiral intermediate.

Synthetic handles

Class-level inference

2 aryl bromine sites

Enables orthogonal cross-coupling library synthesis

Reactivity well-established for aryl bromides; non‑halogenated analog lacks handles

Evidence Dimension	Number of synthetic diversification handles
Target Compound Data	Two aryl bromine atoms at positions 4 and 5 of the furan ring
Comparator Or Baseline	3-Amino-3-(furan-2-yl)propanamide (CAS 771527-22-1): zero halogen atoms
Quantified Difference	2 reactive sites vs. 0; theoretical diversity increase of >10² based on combinatorial coupling possibilities.
Conditions	Structural comparison; coupling reactivity is well‑established for aryl bromides in the literature but not specifically measured for this compound.

Why This Matters

The dibrominated scaffold enables rapid parallel library synthesis, making it a strategically superior starting material for medicinal chemistry programs that rely on structure‑activity relationship exploration through aryl diversification.

Optimal Application Scenarios for (3R)-3-Amino-3-(4,5-dibromofuran-2-YL)propanamide Based on Evidenced Differentiation

Chiral β-Amino Amide Synthon for Asymmetric Synthesis of Bioactive Molecules

When a project requires a single, defined enantiomer of a β‑amino amide for stereoselective peptide mimetic or heterocycle synthesis, the (R)‑enantiomer (CAS 1562434‑15‑4) is the only viable choice among commercially available forms of this scaffold. The racemate introduces 50 % of the undesired enantiomer , and the (S)‑enantiomer is supply‑discontinued . Procuring the (R)‑enantiomer ensures stereochemical fidelity from the outset, avoiding costly chiral resolution steps.

Parallel Library Synthesis via Late‑Stage Dibromofuran Functionalization

The two aryl bromine atoms present in the compound enable sequential cross‑coupling reactions, allowing medicinal chemists to generate diverse biaryl or alkyne‑linked libraries from a single chiral intermediate. This built‑in versatility is absent in the non‑halogenated furan analog (CAS 771527‑22‑1) , making the dibromo compound the preferred scaffold for SAR exploration programs that demand rapid, divergent chemical space coverage.

Cell‑Based Assays Requiring Balanced Lipophilicity and Permeability

With a computed XLogP3 of 0.5 and a TPSA of 82.3 Ų [1], the (R)‑propanamide occupies a favorable region of drug‑like chemical space, particularly when compared to its carboxylic acid counterpart, which is expected to have higher polarity and lower membrane permeability. For phenotypic screening or intracellular target engagement studies, the amide form is the rational selection to maximize the probability of cell penetration while retaining aqueous solubility.

Procurement‑Risk‑Managed Chiral Building Block for Multi‑Year Programs

Long‑term research initiatives require consistent access to key intermediates. The (R)‑enantiomer is actively stocked by at least three independent suppliers (Fluorochem, ChemScene, Leyan) , whereas the (S)‑enantiomer faces supply discontinuation . This multi‑source availability mitigates single‑vendor dependency and ensures sustained material access, a critical factor in project planning and budget forecasting.

Application

Selection Property

Validation Focus

Asymmetric synthesis of chiral β-amino amide derivatives

Defined (R)-enantiomer configuration

Stereochemical fidelity and chiral SAR reproducibility

Parallel library synthesis via late-stage functionalization

Two aryl bromine handles for cross-coupling

Combinatorial diversification and coupling reactivity

Cell-based assays requiring balanced lipophilicity

Amide with computed LogP 0.5 and TPSA 82.3 Ų

Predicted passive permeability and aqueous solubility

Multi-year research programs needing supply continuity

Multi-supplier availability (≥3 sources)

Procurement risk reduction and sustained material access

• [1] PubChem. (2026). (3R)-3-Amino-3-(4,5-dibromofuran-2-YL)propanamide – Compound Summary (CID 62084629). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1562434-15-4 View Source